2-[1-(2,6-Dimethylphenyl)-1H-tetrazol-5-yl]-N-(4-methoxyphenyl)tricyclo[3.3.1.13,7]decan-2-amine

• CAS No.: 954239-35-1
• Molecular Formula: C26H31N5O
• Molecular Weight: 429.6 g/mol
• IUPAC Name: 2-[1-(2,6-dimethylphenyl)tetrazol-5-yl]-N-(4-methoxyphenyl)adamantan-2-amine
• InChI: InChI=1S/C26H31N5O/c1-16-5-4-6-17(2)24(16)31-25(28-29-30-31)26(27-22-7-9-23(32-3)10-8-22)20-12-18-11-19(14-20)15-21(26)13-18/h4-10,18-21,27H,11-15H2,1-3H3
• InChI Key: CXVRJELAEOZQBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)N2C(=NN=N2)C3(C4CC5CC(C4)CC3C5)NC6=CC=C(C=C6)OC

Description

2-[1-(2,6-Dimethylphenyl)-1H-tetrazol-5-yl]-N-(4-methoxyphenyl)tricyclo[33113,7]decan-2-amine is a complex organic compound that features a unique tricyclic structure

Preparation Methods

The synthesis of 2-[1-(2,6-Dimethylphenyl)-1H-tetrazol-5-yl]-N-(4-methoxyphenyl)tricyclo[33113,7]decan-2-amine involves multiple steps The synthetic route typically starts with the preparation of the tricyclo[331Reaction conditions often include the use of strong bases and solvents such as dimethylformamide (DMF) or tetrahydrofuran (THF) to facilitate the reactions .

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the tetrazole ring, using reagents like sodium hydride or lithium diisopropylamide (LDA).

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

2-[1-(2,6-Dimethylphenyl)-1H-tetrazol-5-yl]-N-(4-methoxyphenyl)tricyclo[3.3.1.13,7]decan-2-amine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. It can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Similar compounds include other tetrazole-containing molecules and tricyclic amines. What sets 2-[1-(2,6-Dimethylphenyl)-1H-tetrazol-5-yl]-N-(4-methoxyphenyl)tricyclo[3.3.1.13,7]decan-2-amine apart is its unique combination of a tricyclic core with a tetrazole ring, which imparts distinct chemical and biological properties. Some similar compounds include:

• 1-(3,4-Dimethoxyphenyl)-3-(4-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)propan-1-one
• 2-(4-benzoylphenoxy)-1-[2-(1-methyl-1H-indol-3-yl)methyl)-1H-benzo[d]imidazol-1-yl] ethanone .